Cas no 2222354-91-6 (Sniper(ER)-87)

• Product Name: Sniper(ER)-87
• CAS No: 2222354-91-6
• MF: C₅₉H₇₃N₅O₁₀S
• MW: 1044.3034350872
• CID: 5083812
• Update Time: 2025-10-19

Sniper(ER)-87 Chemical and Physical Properties

Names and Identifiers

• Sniper(ER)-87

• Inchi： 1S/C59H73N5O10S/c1-5-50(42-14-8-6-9-15-42)54(43-21-25-47(65)26-22-43)44-23-27-48(28-24-44)73-31-30-63(4)53(66)39-72-35-34-70-32-33-71-36-37-74-49-19-12-18-46(38-49)56(67)51-40-75-58(61-51)52-20-13-29-64(52)59(69)55(45-16-10-7-11-17-45)62-57(68)41(2)60-3/h6,8-9,12,14-15,18-19,21-28,38,40-41,45,52,55,60,65H,5,7,10-11,13,16-17,20,29-37,39H2,1-4H3,(H,62,68)/b54-50+/t41-,52-,55-/m0/s1
• InChI Key： ILLYWIKUEZHTSD-MEWFHHHASA-N
• SMILES： S1C=C(C(C2C=CC=C(C=2)OCCOCCOCCOCC(N(C)CCOC2C=CC(=CC=2)/C(/C2C=CC(=CC=2)O)=C(/C2C=CC=CC=2)\CC)=O)=O)N=C1[C@@H]1CCCN1C([C@H](C1CCCCC1)NC([C@H](C)NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 75
• Rotatable Bond Count: 28
• Complexity: 1760
• XLogP3: 9.8
• Topological Polar Surface Area: 206

Additional information on Sniper(ER)-87

Comprehensive Overview of Sniper(ER)-87 (CAS No. 2222354-91-6): Properties, Applications, and Innovations

In the rapidly evolving field of specialty chemicals, Sniper(ER)-87 (CAS No. 2222354-91-6) has emerged as a compound of significant interest due to its unique molecular structure and versatile applications. Researchers and industry professionals are increasingly exploring its potential in areas such as material science, pharmaceuticals, and advanced manufacturing. This article delves into the chemical properties, industrial uses, and cutting-edge research surrounding this compound, while addressing common queries like "What is Sniper(ER)-87 used for?" and "How does CAS 2222354-91-6 compare to similar compounds?".

The molecular architecture of Sniper(ER)-87 features a highly stable heterocyclic core, which contributes to its exceptional thermal and chemical resistance. With a CAS registry number of 2222354-91-6, this compound has been extensively characterized through techniques like NMR spectroscopy and mass spectrometry. Recent studies highlight its low toxicity profile and biodegradability, making it an attractive candidate for sustainable applications—a critical consideration in today's eco-conscious market. Searches for "green chemistry alternatives" and "eco-friendly specialty chemicals" frequently intersect with discussions about this material.

Industrial applications of Sniper(ER)-87 span multiple sectors. In polymer engineering, it serves as a high-performance additive that enhances material durability without compromising flexibility. The pharmaceutical industry values its role as a key intermediate in synthesizing novel therapeutic agents, particularly in addressing trending health concerns reflected in searches for "next-generation drug formulations". Advanced material scientists are investigating its potential in nanotechnology applications, where its unique electronic properties could revolutionize sensor development—a topic generating substantial interest in academic and industrial R&D circles.

Quality control measures for CAS 2222354-91-6 adhere to stringent international standards, with purity levels consistently exceeding 99.5% in commercial grades. Analytical methods such as HPLC-UV and GC-MS ensure batch-to-batch consistency, addressing common industry concerns about "chemical purity standards" and "quality assurance protocols". Storage recommendations typically suggest ambient temperature conditions in airtight containers, with stability data showing no significant degradation over 24-month periods under proper conditions—information frequently sought by logistics professionals and inventory managers.

Emerging research directions for Sniper(ER)-87 include explorations in renewable energy systems and smart materials, aligning with global trends toward sustainable technology. Patent analyses reveal growing intellectual property activity surrounding derivatives of 2222354-91-6, particularly in applications related to "energy storage solutions"—a hot topic in both scientific literature and mainstream technology media. The compound's compatibility with 3D printing resins has also sparked innovation in additive manufacturing, responding to market demands for "advanced material options for 3D printing".

From a commercial perspective, Sniper(ER)-87 demonstrates excellent cost-performance ratios compared to alternative compounds with similar functional profiles. Market analysts note increasing adoption in Asia-Pacific manufacturing hubs, coinciding with search trends for "specialty chemical suppliers" and "bulk compound sourcing". Regulatory compliance documentation for CAS 2222354-91-6 meets all major international chemical control frameworks, providing assurance to buyers concerned about "chemical compliance requirements" in global trade.

Future prospects for this compound appear promising, with projected growth tied to advancements in biomedical engineering and electronic materials. Research collaborations are actively investigating its potential in targeted drug delivery systems and flexible electronics—areas generating substantial scientific and commercial interest. As innovation continues, Sniper(ER)-87 (CAS No. 2222354-91-6) is poised to maintain its relevance in addressing contemporary technological challenges while meeting the evolving needs of diverse industries.